Cas no 827624-08-8 (1H,3H-Pyrrolo[1,2-c]oxazol-1-one,3-ethyltetrahydro-)

1H,3H-Pyrrolo[1,2-c]oxazol-1-one,3-ethyltetrahydro- structure
827624-08-8 structure
Product Name:1H,3H-Pyrrolo[1,2-c]oxazol-1-one,3-ethyltetrahydro-
CAS No:827624-08-8
MF:C8H13NO2
MW:155.194322347641
CID:716023
Update Time:2024-02-03

1H,3H-Pyrrolo[1,2-c]oxazol-1-one,3-ethyltetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 1H,3H-Pyrrolo[1,2-c]oxazol-1-one,3-ethyltetrahydro-
    • 1H,3H-Pyrrolo[1,2-c]oxazol-1-one,3-ethyltetrahydro-(9CI)
    • 1H,3H-Pyrrolo[1,2-c]oxazol-1-one, 3-ethyltetrahydro-
    • Inchi: 1S/C8H13NO2/c1-2-7-9-5-3-4-6(9)8(10)11-7/h6-7H,2-5H2,1H3
    • InChI Key: XYPOHYPJQKWAME-UHFFFAOYSA-N
    • SMILES: O1C(=O)C2CCCN2C1CC

Computed Properties

  • Exact Mass: 155.095
  • Monoisotopic Mass: 155.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5A^2

Experimental Properties

  • Density: 1.15±0.1 g/cm3(Predicted)
  • Boiling Point: 278.6±33.0 °C(Predicted)
  • pka: 4.43±0.40(Predicted)
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